Cas no 677729-65-6 (L-Cysteine,S-[5-(2-methoxyphenyl)-4-(2-propenyl)-4H-1,2,4-triazol-3-yl]-)

L-Cysteine,S-[5-(2-methoxyphenyl)-4-(2-propenyl)-4H-1,2,4-triazol-3-yl]- structure
677729-65-6 structure
Product Name:L-Cysteine,S-[5-(2-methoxyphenyl)-4-(2-propenyl)-4H-1,2,4-triazol-3-yl]-
CAS No:677729-65-6
MF:C15H18N4O3S
MW:334.393421649933
CID:394136
Update Time:2024-01-29

L-Cysteine,S-[5-(2-methoxyphenyl)-4-(2-propenyl)-4H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,S-[5-(2-methoxyphenyl)-4-(2-propenyl)-4H-1,2,4-triazol-3-yl]-
    • L-Cysteine, S-[5-(2-methoxyphenyl)-4-(2-propen-1-yl)-4H-1,2,4-triazol-3-yl]-
    • Inchi: 1S/C15H18N4O3S/c1-3-8-19-13(10-6-4-5-7-12(10)22-2)17-18-15(19)23-9-11(16)14(20)21/h3-7,11H,1,8-9,16H2,2H3,(H,20,21)/t11-/m0/s1
    • InChI Key: ZEKCNLCGUJLOOD-NSHDSACASA-N
    • SMILES: C(O)(=O)[C@H](CSC1N(CC=C)C(C2=CC=CC=C2OC)=NN=1)N

Computed Properties

  • Exact Mass: 334.11014

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Melting Point: 210-212 °C
  • Boiling Point: 580.5±60.0 °C(Predicted)
  • PSA: 103.26
  • pka: 1.93±0.10(Predicted)
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